Cas no 2171812-76-1 (4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid)

4-3-Cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid is a specialized amino acid derivative featuring a cyclopropyl group and an Fmoc-protected amine. Its structural complexity makes it valuable in peptide synthesis, particularly for introducing constrained cyclopropyl motifs, which can enhance conformational stability in target molecules. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis protocols, allowing for selective deprotection under mild conditions. The carboxylic acid functionality facilitates further coupling reactions, while the branched methyl group contributes to steric modulation. This compound is particularly useful in medicinal chemistry and bioconjugation, where precise control over peptide backbone geometry is required. Its well-defined reactivity profile ensures reliable performance in multi-step synthetic routes.
4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid structure
2171812-76-1 structure
Product Name:4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid
CAS No:2171812-76-1
MF:C26H30N2O5
MW:450.526807308197
CID:6121019
PubChem ID:165809621
Update Time:2025-10-22

4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid
    • EN300-1515140
    • 4-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-methylbutanoic acid
    • 2171812-76-1
    • Inchi: 1S/C26H30N2O5/c1-16(12-25(30)31)14-27-24(29)13-23(17-10-11-17)28-26(32)33-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22-23H,10-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
    • InChI Key: NHSQDKZLNOPEMZ-UHFFFAOYSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NCC(C)CC(=O)O)=O)C1CC1)=O

Computed Properties

  • Exact Mass: 450.21547206g/mol
  • Monoisotopic Mass: 450.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 687
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 105Ų

4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid Pricemore >>

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Additional information on 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid

4-3-Cyclopropyl-3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)Propanamido-3-Methylbutanoic Acid: A Comprehensive Overview

The compound with CAS number 2171812-76-1, known as 4-3-cyclopropyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, biotechnology, and advanced materials. This compound is characterized by its complex structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a propanamido moiety. These structural features contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of peptide-based therapeutics. The presence of the Fmoc group makes this compound an excellent candidate for use in solid-phase peptide synthesis (SPPS), where it can serve as a protective agent during the synthesis of complex peptide sequences. This application is supported by its stability under mild reaction conditions and its compatibility with various coupling reagents.

In addition to its role in peptide synthesis, this compound has shown promise in the field of material science. Researchers have explored its potential as a building block for constructing advanced polymers and supramolecular assemblies. The cyclopropyl group introduces strain into the molecule, which can be exploited to create materials with unique mechanical properties, such as enhanced elasticity or self-healing capabilities.

The synthesis of 4-3-cyclopropyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the cyclopropyl ring through ring-closing metathesis and the subsequent installation of the Fmoc group via nucleophilic substitution. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendly properties. Studies indicate that under specific conditions, it can undergo enzymatic degradation, making it a more sustainable option compared to traditional synthetic compounds. This attribute aligns with current trends toward green chemistry and sustainable materials development.

In conclusion, 4-3-cyclopropyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a valuable tool for future innovations in drug development and advanced materials.

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